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Compound of Interest

Compound Name: 3-Methyl-3-heptene

Cat. No.: B12104563

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability of 3-Methyl-3-
heptene (CAS No. 7300-03-0) for research purposes. It covers key aspects such as supplier
information, typical product specifications, analytical methods for quality control, potential
impurities, safety and handling protocols, and its applications in scientific research.

Commercial Availability and Suppliers

3-Methyl-3-heptene is readily available from a number of chemical suppliers who cater to the
research and development market. It is typically sold as a mixture of (E) and (Z)-isomers with a
purity of 97% or greater, as determined by gas chromatography (GC). The compound is
primarily intended for laboratory use and not for diagnostic or therapeutic applications.[1]

Below is a summary of representative suppliers and their typical product offerings. Please note
that catalog numbers, pricing, and availability are subject to change and should be verified
directly with the supplier.
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Supplier

Product Name

Purity

Available
Quantities

TCI America

3-Methyl-3-heptene
(cis- and trans-

mixture)

>97.0% (GC)[2]

I1mL 5mL

Fisher Scientific

3-Methyl-3-heptene
(cis- and trans-
mixture) 97.0+% (TCI
America)[3]

>97.0% (GC)

1mL

Lab Pro Inc

3-Methyl-3-heptene
(cis- and trans-

mixture)

Min. 97.0% (GC)[4]

5 mL

Sciedco

3-Methyl-3-heptene
(cis- and trans-

mixture)

Min. 97.0% (GC)[5]

1mL,5mL

Santa Cruz

Biotechnology

3-Methyl-3-heptene
(cis- and trans-

mixture)

Contact for details

Physicochemical Properties and Specifications

3-Methyl-3-heptene is a colorless liquid with the molecular formula CsHis and a molecular

weight of 112.21 g/mol .[6][7] Below is a table summarizing its key physicochemical properties.

While a specific Certificate of Analysis was not available, the table includes typical

specifications based on supplier data.
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Property Value Reference
CAS Number 7300-03-0 [7]
Molecular Formula CsHie [61[7]
Molecular Weight 112.21 g/mol [718]
Appearance Colorless liquid [4]

Purity (by GC) > 97.0% [4]

Boiling Point 121 °C [7]

Density 0.73 g/cm3 [7]
Refractive Index 1.4180-1.4210 [7]

Flash Point 9.2°C [7]

Quality Control and Analytical Methodology

The primary method for assessing the purity of 3-Methyl-3-heptene is gas chromatography
(GC), often coupled with a flame ionization detector (FID) or a mass spectrometer (MS). Below
are detailed methodologies for these key analytical techniques.

Purity Determination by Gas Chromatography (GC-FID)

This protocol provides a general framework for the analysis of 3-Methyl-3-heptene using GC-
FID. Instrument parameters should be optimized for the specific equipment used.

Methodology:

o Sample Preparation: Prepare a dilute solution of 3-Methyl-3-heptene in a high-purity solvent
such as hexane or pentane (e.g., 1 pL of sample in 1 mL of solvent).

 Instrumentation: A gas chromatograph equipped with a flame ionization detector (FID) and a
capillary column is required.

e GC Parameters:
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o Column: A non-polar column, such as one with a 100% dimethylpolysiloxane stationary
phase (e.g., DB-1 or equivalent), is suitable.

o Injector Temperature: 250 °C
o Detector Temperature: 300 °C
o Carrier Gas: Helium or Hydrogen at a constant flow rate.
o Oven Temperature Program:
= Initial temperature: 50 °C, hold for 2 minutes.
» Ramp: Increase to 150 °C at a rate of 10 °C/minute.
» Hold: Maintain at 150 °C for 2 minutes.
o Injection Volume: 1 uL
o Split Ratio: 50:1

o Data Analysis: The purity is determined by calculating the peak area percentage of the (E)
and (2)-isomers of 3-Methyl-3-heptene relative to the total area of all peaks in the
chromatogram.

Impurity Identification by Gas Chromatography-Mass
Spectrometry (GC-MS)

GC-MS is a powerful technique for identifying potential impurities. The GC parameters can be
similar to those used for GC-FID analysis.

Methodology:
o Sample Preparation: The same sample preparation as for GC-FID can be used.
¢ Instrumentation: A gas chromatograph coupled to a mass spectrometer.

¢ MS Parameters:
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o lonization Mode: Electron lonization (El) at 70 eV.
o Mass Range: m/z 35-350.
o Scan Speed: 210,000 amu/second.

o Data Analysis: Impurities are identified by comparing their mass spectra to a reference
library (e.g., NIST).

Sample Preparation

GC Analysis Data Processing
\

m > Impurity Identification
3-Methyl-3-heptene Sample @
;'> GC-FID (Purity) Purity Calculation (%)

Click to download full resolution via product page
Fig. 1: Workflow for the quality control analysis of 3-Methyl-3-heptene.

Potential Impurities and Synthesis Routes

The impurity profile of commercially available 3-Methyl-3-heptene is dependent on its
synthetic route. Two common methods for the synthesis of alkenes are the Wittig reaction and
the dehydration of alcohols.

Dehydration of 3-Methyl-3-heptanol

A likely industrial synthesis involves the acid-catalyzed dehydration of 3-methyl-3-heptanol.
This reaction can lead to the formation of isomeric alkenes as byproducts.

Potential Impurities from Dehydration:
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o Positional Isomers: 3-Methyl-2-heptene, 2-ethyl-1-hexene. The formation of these isomers is
governed by Zaitsev's rule, which predicts the most substituted alkene as the major product.

e Unreacted Starting Material: Residual 3-methyl-3-heptanol.

» Ether Byproducts: Di-alkene ethers formed through intermolecular dehydration.

3-Methyl-3-heptanol

cid Catalyst (H+)

Tertiary Carbocation Intermediate

Elimination [Elimination

y

3-Methyl-3-heptene (Major Product) 3-Methyl-2-heptene

Click to download full resolution via product page

2-Ethyl-1-hexene

Fig. 2: Dehydration of 3-methyl-3-heptanol to form 3-methyl-3-heptene and potential
byproducts.

Wittig Reaction

The Wittig reaction provides a more regioselective route to alkenes. For 3-Methyl-3-heptene,
this could involve the reaction of a phosphonium ylide with a ketone.

Potential Impurities from Wittig Synthesis:

» Triphenylphosphine oxide: A stoichiometric byproduct of the reaction that must be removed
during purification.

e Unreacted Starting Materials: Residual ketone and phosphonium salt.
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» Solvent Residues: Solvents used in the reaction and purification steps (e.g., THF, diethyl
ether, hexane).

Safety and Handling

3-Methyl-3-heptene is a flammable liquid and should be handled with appropriate precautions
in a well-ventilated area, preferably a fume hood.[9][10] The following safety information is
based on data for the closely related compound, 3-methylheptane, and should be considered
when handling 3-Methyl-3-heptene.

Hazard Statements:

e H225: Highly flammable liquid and vapor.[9][10][11]

e H304: May be fatal if swallowed and enters airways.[9][11]

o H315: Causes skin irritation.[9][10]

e H336: May cause drowsiness or dizziness.[10]

e H410: Very toxic to aquatic life with long lasting effects.[10]

Precautionary Measures:

o P210: Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[9]
o P233: Keep container tightly closed.[11]

e P240: Ground/bond container and receiving equipment.[9]

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[9]

e P273: Avoid release to the environment.[9]

o P280: Wear protective gloves/protective clothing/eye protection/face protection.[9]

e P301+P310: IF SWALLOWED: Immediately call a POISON CENTER or doctor/physician.
[10][11]
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e P331: Do NOT induce vomiting.[11]
Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area away from
incompatible substances.

Research Applications

While specific high-impact research applications for 3-Methyl-3-heptene are not extensively
documented in readily available literature, its structure as a branched C8 alkene suggests its
utility in several areas of chemical research and development:

o Organic Synthesis: It can serve as a starting material or intermediate in the synthesis of
more complex molecules. The double bond allows for a variety of chemical transformations,
including addition reactions (e.g., hydrogenation, halogenation, hydrohalogenation,
hydration) and oxidation.

o Fine Chemicals and Fragrances: Some sources suggest its use in the production of synthetic
fragrances and flavors due to its fruity odor.[7]

e Pheromone Research: Branched alkenes are common components of insect pheromones.
3-Methyl-3-heptene could be investigated as a potential pheromone component or used as
a building block in the synthesis of known pheromones.

o Polymer Chemistry: As an olefin, it could potentially be used as a monomer or co-monomer
in polymerization reactions to create polymers with specific properties.

3-Methyl-3-heptene

Building Block Precursor Component/Synthon Monomer

Potential Research Areas

Organic Synthesis Fine Chemicals & Fragrances Pheromone Research Polymer Chemistry
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Fig. 3: Potential research applications of 3-Methyl-3-heptene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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